![molecular formula C14H14N2O4S B2479183 Ethyl 2-(2-phenoxyacetamido)thiazole-4-carboxylate CAS No. 392248-54-3](/img/structure/B2479183.png)
Ethyl 2-(2-phenoxyacetamido)thiazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-(2-phenoxyacetamido)thiazole-4-carboxylate (EPATC) is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.
Scientific Research Applications
1. Glutaminase Inhibition and Cancer Therapy
Ethyl 2-(2-phenoxyacetamido)thiazole-4-carboxylate and its analogs have been explored for their role as glutaminase inhibitors. Glutaminase is an enzyme critical in cancer cell metabolism. One study found that certain analogs of this compound, such as N-(5-{2-[2-(5-amino-[1,3,4]thiadiazol-2-yl)-ethylsulfanyl]-ethyl}-[1,3,4]thiadiazol-2-yl)-2-phenyl-acetamide, showed potential in inhibiting the growth of human lymphoma B cells, both in vitro and in a mouse xenograft model (Shukla et al., 2012).
2. Antimicrobial and Antimalarial Applications
Several studies have synthesized and evaluated derivatives of this compound for their antimicrobial activities. For instance, certain benzothiazole-substituted β-lactam hybrids, starting from (benzo[d]thiazol-2-yl)phenol, exhibited moderate activities against various bacterial strains (Alborz et al., 2018). Additionally, these compounds demonstrated antimalarial properties, particularly when modified with methoxyphenyl or ethoxyphenyl groups.
3. Herbicidal and Fungicidal Properties
Research has also been conducted on the herbicidal and fungicidal properties of this compound derivatives. A study synthesized novel derivatives and found that some exhibited moderate to good herbicidal activities. Specifically, compounds with a trifluoromethyl group showed higher herbicidal effectiveness (Mo et al., 2016). Additionally, certain compounds displayed fungicidal activity against Pseudoperonospora cubensis.
4. Synthetic Studies and Pharmaceutical Applications
The compound has been a subject of various synthetic studies, exploring its potential in pharmaceutical applications. For instance, modifications in ethyl 2-amino-4-methylthiazole-5-carboxylate, a derivative of the compound, have been examined for antimicrobial activities against various bacterial and fungal strains (Desai et al., 2019). These studies often involve structure-activity relationship analysis to better understand the compound's potential.
5. Anti-inflammatory and Anti-cancer Research
Some derivatives of this compound have been explored for their anti-inflammatory and anticancer activities. For example, certain 1,3,4-oxadiazole derivatives displayed in vivo anti-inflammatory activity and were compared to standard drugs like Diclofenac sodium (Ilango et al., 2009).
Mechanism of Action
Target of Action
Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
For instance, some thiazole derivatives have shown promising inhibitory potential against both P. falciparum falcipain 2 and falcipain 3 enzymes .
Biochemical Pathways
Thiazole derivatives are known to affect various biochemical pathways due to their diverse biological activities .
Result of Action
Thiazole derivatives have been associated with various biological activities, suggesting a range of potential molecular and cellular effects .
properties
IUPAC Name |
ethyl 2-[(2-phenoxyacetyl)amino]-1,3-thiazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O4S/c1-2-19-13(18)11-9-21-14(15-11)16-12(17)8-20-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFBYHISZJXVBKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CSC(=N1)NC(=O)COC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.